![molecular formula C6H14ClNO B1435552 2-(Methoxymethyl)cyclobutan-1-amine hydrochloride CAS No. 1803609-45-1](/img/structure/B1435552.png)
2-(Methoxymethyl)cyclobutan-1-amine hydrochloride
Overview
Description
“2-(Methoxymethyl)cyclobutan-1-amine hydrochloride” is a chemical compound with the CAS Number: 1803609-45-1 . It has a molecular weight of 151.64 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H13NO.ClH/c1-8-4-5-2-3-6(5)7;/h5-6H,2-4,7H2,1H3;1H . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound appears as a solid at room temperature . It should be stored at 4 degrees Celsius .Scientific Research Applications
Synthesis of Spirocyclic and Polysubstituted Compounds
- Gebert et al. (2003) demonstrated the use of a related compound in the sonochemical generation of azomethine ylides, which were then intercepted by cyclic thioketones to yield spirocyclic 1,3-thiazolidines through [2+3]-cycloaddition. This methodology offers a route to diversely functionalized spirocyclic compounds with potential applications in drug discovery and material science (Gebert, Linden, Mlostoń, & Heimgartner, 2003).
Amination and Cyclobutane Derivatives
- Research by Skvorcova et al. (2017) explored the intramolecular amination of nonclassical cyclopropylmethyl cation to produce 1-amino-1-hydroxymethylcyclobutane derivatives, showcasing a novel approach to synthesizing cyclobutane-based amines with high diastereoselectivity. These derivatives are important for the development of new pharmaceuticals (Skvorcova, Grigorjeva, & Jirgensons, 2017).
Development of Aminocyclobutanes and Aminocyclopropanes
- Feng et al. (2019, 2020) reported on the diastereo- and enantioselective CuH-catalyzed hydroamination of strained trisubstituted alkenes, leading to the synthesis of various polysubstituted aminocyclobutanes and aminocyclopropanes. These compounds hold significance in the synthesis of biologically active molecules, demonstrating the utility of cyclobutane derivatives in medicinal chemistry (Feng, Hao, Liu, & Buchwald, 2019) (Feng, Hao, Liu, & Buchwald, 2020).
Modular Synthons for Medicinal Chemistry
- Mohammad et al. (2020) developed a protected α-aminocyclobutanone as a modular synthon for the synthesis of cyclobutanone-containing lead inhibitors of hydrolase enzymes, including serine proteases and metalloproteases. This research underscores the strategic use of cyclobutane derivatives as synthons in the design of enzyme inhibitors (Mohammad, Reidl, Zeller, & Becker, 2020).
Cyclobutane-Containing Scaffolds for Biomedical Applications
- Illa et al. (2019) highlighted the synthesis of cyclobutane-containing scaffolds with potential applications as surfactants, gelators for hydroxylic solvents, or metal cation ligands. These findings illustrate the versatility of cyclobutane derivatives in creating functional materials for biomedical and other applications (Illa, Serrà, Ardiaca, Herrero, Closa, & Ortuño, 2019).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements associated with this compound include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
IUPAC Name |
2-(methoxymethyl)cyclobutan-1-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-8-4-5-2-3-6(5)7;/h5-6H,2-4,7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLNWNMHXJFSLNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCC1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.